N-cyclobutyl-6,7-dimethoxy-N-methylquinazolin-4-amine

• IUPAC Name: N-cyclobutyl-6,7-dimethoxy-N-methylquinazolin-4-amine
• InChI: InChI=1S/C15H19N3O2/c1-18(10-5-4-6-10)15-11-7-13(19-2)14(20-3)8-12(11)16-9-17-15/h7-10H,4-6H2,1-3H3
• InChI Key: LBAYXSGDEYGCLU-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCC1)C2=NC=NC3=CC(=C(C=C32)OC)OC
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

“N-cyclobutyl-6,7-dimethoxy-N-methylquinazolin-4-amine” is a quinazoline derivative. Quinazolines are a class of organic compounds with a bicyclic structure made up of two fused six-membered aromatic rings, a benzene ring and a pyrimidine ring. The “N-cyclobutyl-6,7-dimethoxy-N-methyl” part suggests that the quinazoline core is substituted with a cyclobutyl group, two methoxy groups, and a methyl group attached to a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, would have a quinazoline core with a cyclobutyl group, two methoxy groups (-OCH3), and a methyl group (-CH3) attached to a nitrogen atom. The positions of these substituents would be determined by the numbering in the compound’s name.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure, including the positions of the substituents. Generally, quinazolines are crystalline solids at room temperature.

Scientific Research Applications

Catalysis and Synthetic Chemistry

• Protodeboronation : Pinacol boronic esters, including N-cyclobutyl-6,7-dimethoxy-N-methylquinazolin-4-amine, serve as valuable building blocks in organic synthesis. While functionalizing deboronation of alkyl boronic esters is well-established, protodeboronation remains less explored. Recent research has reported catalytic protodeboronation of primary, secondary, and tertiary alkyl boronic esters using a radical approach. This method enables formal anti-Markovnikov alkene hydromethylation, a transformation previously unknown. .

Photochemical Reactions

• Photocatalyzed [4 + 2] Cycloaddition : N-cyclobutyl anilines can participate in photochemical [4 + 2] cycloaddition reactions with α-substituted vinylketones. The scope of this reaction has been explored, providing valuable insights into the reactivity of N-cyclobutyl substrates. .

Mechanistic Studies

• Norrish Type I and II Reactions : The impressive science developed by Norrish involves studying the mechanisms of basic reactions, both photochemical and thermal. These investigations have practical applications, including flame reactions, explosion mechanisms, and the addition of anti-knock agents. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many quinazoline derivatives are biologically active and are used in medicinal chemistry for their anticancer, antiviral, and anti-inflammatory properties.

Safety and Hazards

As with any chemical compound, handling “N-cyclobutyl-6,7-dimethoxy-N-methylquinazolin-4-amine” would require appropriate safety precautions. Without specific information, it’s difficult to provide detailed safety and hazard information.

Future Directions

The study of quinazoline derivatives is an active area of research, particularly in the field of medicinal chemistry. Future research could explore the biological activity of “N-cyclobutyl-6,7-dimethoxy-N-methylquinazolin-4-amine” and related compounds.